ethyl 2-[2-(acetylamino)-1-methylethylidene]hydrazinecarboxylate

• IUPAC Name: ethyl N-[(E)-1-acetamidopropan-2-ylideneamino]carbamate
• InChI: InChI=1S/C8H15N3O3/c1-4-14-8(13)11-10-6(2)5-9-7(3)12/h4-5H2,1-3H3,(H,9,12)(H,11,13)/b10-6+
• InChI Key: VRVWJPKSOQKQED-UXBLZVDNSA-N
• Canonical SMILES: CCOC(=O)NN=C(C)CNC(=O)C
• Isomeric SMILES: CCOC(=O)N/N=C(\C)/CNC(=O)C
• Molecular Formula: C8H15N3O3
• Molecular Weight: 201.22 g/mol

Description

Ethyl 2-[2-(acetylamino)-1-methylethylidene]hydrazinecarboxylate, also known as EAMH, is a chemical compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of ethyl 2-[2-(acetylamino)-1-methylethylidene]hydrazinecarboxylate is not fully understood, but it is believed to involve the inhibition of specific enzymes and the induction of apoptosis in cancer cells. ethyl 2-[2-(acetylamino)-1-methylethylidene]hydrazinecarboxylate has been shown to bind to the active site of acetylcholinesterase, inhibiting its activity. In cancer cells, ethyl 2-[2-(acetylamino)-1-methylethylidene]hydrazinecarboxylate has been shown to induce apoptosis by activating specific signaling pathways.
Biochemical and Physiological Effects:
ethyl 2-[2-(acetylamino)-1-methylethylidene]hydrazinecarboxylate has been shown to have various biochemical and physiological effects, including inhibition of enzyme activity, induction of apoptosis, and labeling of proteins. ethyl 2-[2-(acetylamino)-1-methylethylidene]hydrazinecarboxylate has also been shown to have low toxicity in vitro and in vivo. However, further studies are needed to fully understand the biochemical and physiological effects of ethyl 2-[2-(acetylamino)-1-methylethylidene]hydrazinecarboxylate.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 2-[2-(acetylamino)-1-methylethylidene]hydrazinecarboxylate in lab experiments include its high yield and purity, low toxicity, and potential applications in cancer treatment, enzyme inhibition, and protein labeling. However, the limitations of using ethyl 2-[2-(acetylamino)-1-methylethylidene]hydrazinecarboxylate include the lack of understanding of its mechanism of action and the need for further studies to fully understand its biochemical and physiological effects.

Future Directions

There are several future directions for the use of ethyl 2-[2-(acetylamino)-1-methylethylidene]hydrazinecarboxylate in scientific research. One potential direction is the development of ethyl 2-[2-(acetylamino)-1-methylethylidene]hydrazinecarboxylate-based drugs for cancer treatment and Alzheimer's disease. Another direction is the use of ethyl 2-[2-(acetylamino)-1-methylethylidene]hydrazinecarboxylate in protein labeling for fluorescence imaging. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of ethyl 2-[2-(acetylamino)-1-methylethylidene]hydrazinecarboxylate.
Conclusion:
In conclusion, ethyl 2-[2-(acetylamino)-1-methylethylidene]hydrazinecarboxylate is a chemical compound with potential applications in scientific research. Its synthesis method is simple, and it has been shown to have various applications in cancer treatment, enzyme inhibition, and protein labeling. However, further studies are needed to fully understand its mechanism of action and biochemical and physiological effects. The future directions for the use of ethyl 2-[2-(acetylamino)-1-methylethylidene]hydrazinecarboxylate in scientific research are promising, and it has the potential to make significant contributions to the fields of cancer research, Alzheimer's disease, and protein labeling.

Synthesis Methods

Ethyl 2-[2-(acetylamino)-1-methylethylidene]hydrazinecarboxylate can be synthesized using a simple one-pot reaction between ethyl hydrazinecarboxylate and N-acetylisoleucine methyl ester. The reaction is carried out in the presence of a catalyst under specific conditions. The yield of ethyl 2-[2-(acetylamino)-1-methylethylidene]hydrazinecarboxylate is about 70%, and the purity can be improved by recrystallization.

Scientific Research Applications

Ethyl 2-[2-(acetylamino)-1-methylethylidene]hydrazinecarboxylate has been used in various scientific research studies, including cancer treatment, enzyme inhibition, and protein labeling. In cancer treatment, ethyl 2-[2-(acetylamino)-1-methylethylidene]hydrazinecarboxylate has been shown to inhibit the growth of cancer cells by inducing apoptosis. In enzyme inhibition, ethyl 2-[2-(acetylamino)-1-methylethylidene]hydrazinecarboxylate has been used to inhibit the activity of acetylcholinesterase, which is involved in the progression of Alzheimer's disease. In protein labeling, ethyl 2-[2-(acetylamino)-1-methylethylidene]hydrazinecarboxylate has been used to label proteins for fluorescence imaging.